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CAS No.: 461432-26-8

Cat. No.: S525008

Dapagliflozin Dosing in Renal Impairment

The table below summarizes the dose adjustments for dapagliflozin based on estimated Glomerular

Filtration Rate (eGFR) and indication, as reflected in the current prescribing information [1] [2] [3].

eGFR 245 eGFR 25 to <45 eGFR <25

Indication . . . Dialysis
mL/min/1.73m? mL/min/1.73m? mL/min/1.73m?

Type 2 Start at 5 mg once  Not Not recommended Contraindicated

Diabetes daily. May recommended, as for initiation [1] [4]. [1] [2] [4].

(Glycemic increase to 10 mg  glycemic efficacy is

Control) [1] [3] [4]. reduced/likely

absent [1] [3] [4].

Heart Failure 10 mg once daily 10 mg once daily Initiation not Contraindicated
(HF) & [1] [2] [3]- [1] [2]. recommended; may [1] [2] [4].
Chronic continue 10 mg once

Kidney daily if already on

Disease therapy [1] [2] [3].

(CKD)

Mechanism of Action & Rationale for Dosing
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The differential dosing is rooted in dapagliflozin's mechanism of action and the findings from key clinical

trials.

¢ Mechanism of Action: Dapagliflozin is a selective sodium-glucose cotransporter 2 (SGLT2)
inhibitor. It acts on the SGLT2 proteins in the proximal renal tubule to reduce reabsorption of filtered
glucose and sodium, promoting glycosuria and natriuresis [5] [6].

o For glycemic control, the effect is directly dependent on the amount of glucose filtered by the
kidneys. As renal function declines and glomerular filtration falls, the glucose-filtered load and,
consequently, the drug's glycemic efficacy are significantly diminished [7] [3] [4].

o For cardio-renal protection, the benefits are mediated by multiple pathways beyond glycemic
control. These include hemodynamic effects (reducing intraglomerular pressure and
improving tubuloglomerular feedback), metabolic effects, and improvement in vascular
function. These mechanisms remain operative even at lower levels of renal function, supporting
the use of the 10 mg dose in HF and CKD patients with eGFR as low as 25 mL/min/1.73mz [5]

[6] [8].

The following diagram illustrates the primary renal mechanisms contributing to its organ-protective effects.
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Key Clinical Trial & Experimental Considerations

For researchers designing studies or troubleshooting, the DAPA-CKD trial serves as a critical reference

point.

e Trial Design (DAPA-CKD): This was a multicenter, double-blind, placebo-controlled trial that
established the efficacy and safety of dapagliflozin in patients with CKD.
o Population: 4,304 adult patients with chronic kidney disease, with or without type 2 diabetes.
o Inclusion Criteria: eGFR between 25-75 mL/min/1.73m? and a urinary albumin-to-creatinine
ratio (UACR) between 200-5000 mg/g [5].
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o Intervention: Patients were randomized to receive either dapagliflozin 10 mg once daily or
matching placebo, in addition to standard care, which often included a maximally tolerated dose
of a renin-angiotensin system inhibitor [5].

¢ Primary Outcome: A composite of a sustained decline in eGFR of 250%, progression to end-stage
kidney disease (ESKD), or death from renal or cardiovascular causes [5].

e Key Findings: The trial demonstrated that dapagliflozin reduced the risk of the primary composite
outcome by 39% compared to placebo. The absolute benefits were greatest in patients with lower
baseline eGFR and higher levels of albuminuria [5]. These findings support the 10 mg dose for renal
protection even in advanced CKD stages.

Important Safety & Monitoring Protocols

Consistent with its mechanism, several safety parameters require monitoring in clinical trials and practice.

¢ Pre-initiation Assessment:
o Renal Function: Always assess eGFR prior to initiation [3] [4].
o Volume Status: Correct volume depletion before starting therapy to mitigate the risk of
hypotension [2] [3] [4].
e Ongoing Monitoring:
o Renal Function: Monitor eGFR periodically during therapy [2].
o Volume Status: Monitor for signs and symptoms of volume depletion (e.g., hypotension,
dizziness), especially in the elderly, those on diuretics, or with low systolic BP [7] [4].
o Ketoacidosis: Be aware of the risk of diabetic ketoacidosis (DKA), sometimes with near-
normal blood glucose levels ("euglycemic DKA"). In patients undergoing major surgery or
during acute illness, temporary interruption of dapagliflozin is recommended [7] [6] [4].
e Contraindications:
o Dapagliflozin is contraindicated in patients on dialysis and in those with a history of serious
hypersensitivity to the drug [1] [4].
o Itis not recommended for the treatment of CKD in patients with polycystic kidney disease or
those requiring recent immunosuppressive therapy for kidney disease, as it is not expected to
be effective in these populations [2] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636858/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636858/
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636858/
https://www.drugs.com/dosage/farxiga.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.drugs.com/dosage/dapagliflozin.html
https://www.drugs.com/dosage/farxiga.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.drugs.com/dosage/dapagliflozin.html
https://www.medicines.org.uk/emc/product/101534/smpc
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.medicines.org.uk/emc/product/101534/smpc
https://www.farxiga-hcp.com/mechanism-of-action
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.smolecule.com/products/s525008?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK279141/table/pharmaco-agent-diab2.T.dose_recommendati/
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.drugs.com/dosage/dapagliflozin.html
https://www.drugs.com/dosage/farxiga.html
https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=979205ee-b0b8-4483-ae61-f283f750bb7f
https://www.smolecule.com/products/s525008?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s525008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. Table 17. [Dose Recommendations for Dapagliflozin]. - Endotext - NCBI Bookshelf

[ncbi.nim.nih.gov]

2. Guide + Max Dapagliflozin , Dosage - Drugs.com Dose Adjustments [drugs.com]
3. Farxiga Dosage Guide - Drugs.com [drugs.com]

4. DailyMed - DAPAGLIFLOZIN tablet, film coated [dailymed.nIm.nih.gov]

5. Clinical Evaluation of Dapagliflozin in the Management ... [pmc.ncbi.nim.nih.gov]
6. Mechanism of Action (MOA) | FARXIGA® (dapagliflozin) [farxiga-hcp.com]

7. 10 mg film coated tablets - Summary of Product... Dapagliflozin [medicines.org.uk]
8. SGLT2 Inhibitors and Kidney Protection: Mechanisms ... [journals.lww.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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